Cas no 885274-81-7 (1,2-oxazole-4-carbothioamide)

• Product Name: 1,2-oxazole-4-carbothioamide
• CAS No: 885274-81-7
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• MDL: MFCD05662466
• CID: 5229256
• Update Time: 2026-03-07

1,2-oxazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbothioamide
• 1,2-oxazole-4-carbothioamide

• MDL： MFCD05662466
• Inchi： 1S/C4H4N2OS/c5-4(8)3-1-6-7-2-3/h1-2H,(H2,5,8)
• InChI Key： GWYHFVWUAHLFNY-UHFFFAOYSA-N
• SMILES： O1C=C(C(N)=S)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 1,2-oxazole-4-carbothioamide

Comprehensive Overview of 1,2-Oxazole-4-Carbothioamide (CAS No. 885274-81-7)

1,2-Oxazole-4-carbothioamide, with the CAS number 885274-81-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an oxazole ring and a carbothioamide functional group. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1,2-oxazole-4-carbothioamide is defined by its molecular formula, C₄H₆N₂O₂S, and its molecular weight of 138.16 g/mol. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, imparts significant stability and reactivity to the molecule. The carbothioamide group, which consists of a thiocarbonyl (C=S) and an amide (C=O) functionality, further enhances the compound's reactivity and potential for forming diverse chemical bonds.

In recent years, 1,2-oxazole-4-carbothioamide has been extensively studied for its potential biological activities. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1,2-oxazole-4-carbothioamide has also demonstrated potential as an antimicrobial agent. Research has indicated that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This property is particularly valuable in light of the growing global concern over antibiotic resistance. The compound's ability to disrupt bacterial cell walls and inhibit essential metabolic pathways makes it a viable option for developing new antibiotics.

In the realm of cancer research, 1,2-oxazole-4-carbothioamide has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 1,2-oxazole-4-carbothioamide have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both oral and parenteral administration. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In terms of synthetic methods, several routes have been developed to synthesize 1,2-oxazole-4-carbothioamide. One common approach involves the reaction of 1,2-diaminoethane with carbon disulfide followed by cyclization to form the oxazole ring. Another method involves the condensation of 4-aminothiophenol with glycolic acid in the presence of a suitable catalyst. These synthetic strategies provide researchers with flexible options to produce high-purity compounds for further studies.

The potential applications of 1,2-oxazole-4-carbothioamide extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in developing functional materials with unique properties. For example, it has been incorporated into polymer matrices to enhance their mechanical strength and thermal stability. Additionally, its ability to form coordination complexes with metal ions makes it useful in catalytic processes and sensor technologies.

In conclusion, 1,2-oxazole-4-carbothioamide (CAS No. 885274-81-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and beyond. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents and functional materials.